Cas no 58930-03-3 (Amyl Elaidate)

Amyl Elaidate structure
Amyl Elaidate structure
Product Name:Amyl Elaidate
CAS No:58930-03-3
MF:C23H44O2
MW:352.594267845154
CID:1611459
PubChem ID:5462694
Update Time:2025-04-21

Amyl Elaidate Chemical and Physical Properties

Names and Identifiers

    • Amyl Elaidate
    • CTK1J0533
    • 9-Octadecynoyl chloride
    • Octadec-9-inoylchlorid
    • Stearolsaeurechlorid
    • Octadec-9t-ensaeure-pentylester
    • AGN-PC-00MW88
    • pentylelaidate
    • CTK1J0533; 9-Octadecynoyl chloride; Octadec-9-inoylchlorid; Stearolsaeurechlorid; Octadec-9t-ensaeure-pentylester; AGN-PC-00MW88; pentylelaidate;
    • 58930-03-3
    • trans-9-Octadecenoic acid, pentyl ester
    • SCHEMBL506534
    • SCHEMBL3658738
    • NSC 152071
    • YEUKJHYLBPPSQJ-OUKQBFOZSA-N
    • 9-Octadecenoic acid, pentyl ester
    • (E)-9-Octadecenoic acid pentyl ester
    • Inchi: 1S/C23H44O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-21-23(24)25-22-20-6-4-2/h12-13H,3-11,14-22H2,1-2H3/b13-12+
    • InChI Key: YEUKJHYLBPPSQJ-OUKQBFOZSA-N
    • SMILES: O(CCCCC)C(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

  • Exact Mass: 352.33432
  • Monoisotopic Mass: 352.334130642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 20
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 7.75730
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